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Compound of Interest

Compound Name: AR 231453

Cat. No.: B1666077 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AR231453 is a potent and selective agonist for the G-protein coupled receptor 119 (GPR119).

[1][2] GPR119 is predominantly expressed in pancreatic β-cells and intestinal enteroendocrine

L-cells.[3] Its activation stimulates the Gαs signaling pathway, leading to an increase in

intracellular cyclic adenosine monophosphate (cAMP).[4] This cascade ultimately enhances

glucose-dependent insulin secretion and the release of incretin hormones such as glucagon-

like peptide-1 (GLP-1), making GPR119 a promising therapeutic target for type 2 diabetes.[3]

[5]

This application note provides a detailed protocol for the preparation of AR231453 stock

solutions for use in cell culture-based assays. Adherence to this protocol will help ensure the

consistency and reproducibility of experimental results.

AR231453 Properties
A summary of the key chemical and biological properties of AR231453 is provided in the table

below.
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Property Value Reference(s)

Molecular Formula C₂₁H₂₄FN₇O₅S [1]

Molecular Weight 505.52 g/mol [2]

Appearance
Solid, light yellow to yellow

powder
[2]

Purity >99% [1]

Solubility
Soluble in DMSO to 100 mM[1]

or 25 mg/mL (~49.45 mM)[2]
[1][2]

Biological Activity
Potent and selective GPR119

agonist
[1][2]

EC₅₀ (cAMP accumulation) 0.68 nM to 4.7 nM [1][2]

EC₅₀ (Insulin Release) 3.5 nM (HIT-T15 cells) [2]

Experimental Protocols
Materials and Equipment

AR231453 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line being used

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of High-Concentration Stock Solution (10
mM in DMSO)
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This protocol describes the preparation of a 10 mM stock solution of AR231453 in DMSO.

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing AR231453: Accurately weigh the desired amount of AR231453 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.055 mg of AR231453.

Dissolving in DMSO: Add the weighed AR231453 powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to achieve a final concentration of 10 mM. For

5.055 mg of AR231453, add 1 mL of DMSO.

Complete Dissolution: Vortex the solution until the AR231453 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[2] When stored at -80°C,

the stock solution is stable for up to two years. At -20°C, it is stable for up to one year.[2]

Preparation of Working Solutions
It is crucial to maintain a low final concentration of DMSO in the cell culture medium, as high

concentrations can be toxic to cells. The final DMSO concentration should ideally be below

0.5%, and a vehicle control with the same DMSO concentration should always be included in

experiments.

This protocol describes a serial dilution method to prepare working solutions from the 10 mM

stock.

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in sterile

cell culture medium. For example, to prepare a 100 µM intermediate solution, add 10 µL of

the 10 mM stock to 990 µL of cell culture medium (a 1:100 dilution). Mix thoroughly by gentle

pipetting.
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Serial Dilutions: Perform a series of dilutions from the intermediate stock to achieve the

desired final concentrations for your experiment. For example, to prepare a 1 µM working

solution, you can add 10 µL of the 100 µM intermediate solution to 990 µL of cell culture

medium.

Final Application: Add the prepared working solutions to your cell cultures. Ensure the final

volume of the added working solution does not significantly alter the total volume of the cell

culture medium.

Example Dilution Series:

Desired Final
Concentration (nM)

Preparation from 100 µM
Intermediate

Final DMSO Concentration
(%)

1000 10 µL into 990 µL of medium 0.01

100 1 µL into 999 µL of medium 0.001

10
10 µL of 1 µM into 990 µL of

medium
0.0001

1
1 µL of 1 µM into 999 µL of

medium
0.00001

Diagrams
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Caption: GPR119 signaling pathway upon AR231453 binding.
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Stock Solution Preparation
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Caption: Workflow for preparing AR231453 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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